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Compound of Interest

Compound Name: 3-Bromo-5-nitroaniline

Cat. No.: B1329233

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like 3-Bromo-5-nitroaniline are paramount. This guide provides essential
safety and logistical information, including detailed disposal procedures, to ensure laboratory
safety and regulatory compliance.

Key Safety and Physical Data

Proper handling and disposal begin with a clear understanding of the substance's properties
and hazards. The following table summarizes the key quantitative data for 3-Bromo-5-

nitroaniline.
Property Value
Molecular Formula CeH4BrNOs3
Molecular Weight 218.01 g/mol
CAS Number 116632-23-6
Melting Point 145 °C[1]
Boiling Point 310.4°C at 760 mmHg[1]

Hazard Summary: 3-Bromo-5-nitroaniline is harmful if swallowed, causes skin irritation, may
cause an allergic skin reaction, and causes serious eye damage.[1] It is also very toxic to
aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)

When handling 3-Bromo-5-nitroaniline, especially during disposal procedures, it is crucial to

wear appropriate personal protective equipment.

Eye Protection: Safety goggles with side-shields are required.[1]
Hand Protection: Wear protective gloves.[1]
Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.[1]

Respiratory Protection: In areas with inadequate ventilation or where dust is present, a
suitable respirator should be used.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-5-nitroaniline must be conducted in accordance with local, state,

and federal regulations. The following protocol outlines the general steps for its safe disposal.

. Waste ldentification and Segregation:

Characterize the waste material. Determine if it is unused product, a contaminated mixture,
or empty packaging.

Segregate 3-Bromo-5-nitroaniline waste from other chemical waste streams to prevent
incompatible reactions.

. Containment:

For solid waste, carefully sweep or shovel the material into a suitable, labeled, and sealable
container for disposal.[2][3] Avoid creating dust.[3][4]

For solutions, absorb the liquid with an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[5]

Place the contained waste in a designated and properly labeled hazardous waste container.

. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name "3-Bromo-
5-nitroaniline.”
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[2][6] The container must be kept tightly closed.[2][6]

I

. Final Disposal:

Dispose of the contents and container through an approved and licensed waste disposal
contractor.[2][3][4][6][7]
Do not allow the material to enter drains, sewers, or watercourses.[1]

Decontamination of Spills and Equipment:
 In the event of a spill, contain the material and prevent it from spreading.
e Clean the affected area by scrubbing with alcohol.[1]

» Collect all contaminated materials (absorbents, cleaning cloths, etc.) and place them in the
hazardous waste container for disposal.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-5-
nitroaniline.
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Caption: Disposal workflow for 3-Bromo-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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